Cas no 145484-45-3 (Fmoc-freidinger's lactam)

Fmoc-Freidinger's lactam is a specialized building block used in peptide synthesis, particularly for introducing conformational constraints into peptide chains. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for selective deprotection under mild basic conditions. The Freidinger lactam scaffold imposes a rigid β-turn structure, which is valuable for studying peptide secondary structure and enhancing metabolic stability. This compound is particularly useful in medicinal chemistry for designing peptidomimetics and constrained analogs with improved bioavailability and receptor binding properties. Its high purity and reliable performance make it a preferred choice for researchers developing bioactive peptides and peptidomimetic therapeutics.

Fmoc-freidinger's lactam structure

Product Name:Fmoc-freidinger's lactam

CAS No:145484-45-3

MF:C₂₅H₂₈N₂O₅

MW:436.500226974487

MDL:MFCD06227965

CID:101599

Update Time:2025-06-10

Fmoc-freidinger's lactam Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidineaceticacid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-a-(2-methylpropyl)-2-oxo-, (aS,3R)-
- (aS,?3R)?-3-?[[(9H-?Fluoren-?9-?ylMethoxy)carbonyl]?aMino]?-?α-?(2-?Methylpropyl)?-?2-?oxo-?1-?pyrrolidineacetic acid
- 1-Pyrrolidineaceticacid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-a-(2-methylpropyl)-2-oxo-...
- Fmoc-Freidinger's lactam
- Fmoc-freidinger's lactam
- MDL： MFCD06227965
- Inchi： 1S/C25H28N2O5/c1-15(2)13-22(24(29)30)27-12-11-21(23(27)28)26-25(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,11-14H2,1-2H3,(H,26,31)(H,29,30)/t21-,22+/m1/s1
- InChI Key： MPIWMZZNSZSFPD-YADHBBJMSA-N
- SMILES： O=C1[C@@H](CCN1[C@H](C(=O)O)CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Fmoc-freidinger's lactam Security Information

Storage Condition：Store at 0-5 ° C

Fmoc-freidinger's lactam Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F622920-10mg	Fmoc-freidinger's lactam	145484-45-3		10mg	$64.00	2023-05-18
TRC	F622920-25mg	Fmoc-freidinger's lactam	145484-45-3		25mg	$81.00	2023-05-18
TRC	F622920-50mg	Fmoc-freidinger's lactam	145484-45-3		50mg	$115.00	2023-05-18
TRC	F622920-100mg	Fmoc-freidinger's lactam	145484-45-3		100mg	$150.00	2023-05-18
TRC	F622920-1g	Fmoc-freidinger's lactam	145484-45-3		1g	$1108.00	2023-05-18
abcr	AB313704-100 mg	Fmoc-Freidinger's lactam, 95%; .	145484-45-3	95%	100 mg	€299.90	2023-07-19
abcr	AB313704-250 mg	Fmoc-Freidinger's lactam, 95%; .	145484-45-3	95%	250 mg	€532.60	2023-07-19
abcr	AB313704-1 g	Fmoc-Freidinger's lactam, 95%; .	145484-45-3	95%	1 g	€1,080.70	2023-07-19
eNovation Chemicals LLC	D963686-100mg	1-Pyrrolidineacetic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-a-(2-methylpropyl)-2-oxo-, (aS,3R)-	145484-45-3	95%	100mg	$150	2024-06-08
eNovation Chemicals LLC	D963686-250mg	1-Pyrrolidineacetic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-a-(2-methylpropyl)-2-oxo-, (aS,3R)-	145484-45-3	95%	250mg	$200	2024-06-08

Fmoc-freidinger's lactam Related Literature

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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

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3. An atlas of endohedral Sc2S cluster fullerenes†

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Additional information on Fmoc-freidinger's lactam

Fmoc-Freidinger's Lactam: A Comprehensive Overview

Fmoc-Freidinger's Lactam, identified by the CAS number 145484-45-3, is a significant compound in the field of organic chemistry, particularly in peptide synthesis and medicinal chemistry. This compound has garnered attention due to its unique structural properties and its role in facilitating the synthesis of complex molecules. In this article, we delve into the characteristics, applications, and recent advancements related to Fmoc-Freidinger's Lactam.

The structure of Fmoc-Freidinger's Lactam is characterized by a lactam ring, which is a cyclic amide formed from an amino acid or a related compound. The "Fmoc" prefix stands for 9-fluorenylmethyloxycarbonyl, a protecting group commonly used in peptide synthesis to prevent unwanted side reactions during the synthesis process. This protecting group is particularly effective due to its stability under basic conditions and its ease of removal under acidic conditions.

Recent studies have highlighted the versatility of Fmoc-Freidinger's Lactam in various chemical reactions. For instance, researchers have explored its role in the construction of bioactive molecules, where the lactam structure serves as a scaffold for attaching functional groups. This has led to the development of novel compounds with potential applications in drug discovery.

In terms of synthesis, Fmoc-Freidinger's Lactam is typically prepared through a multi-step process involving the formation of the lactam ring followed by the introduction of the Fmoc group. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield and purity while minimizing reaction time.

The application of Fmoc-Freidinger's Lactam extends beyond peptide synthesis. It has been utilized in the development of advanced materials, such as self-healing polymers and stimuli-responsive systems. These applications leverage the unique properties of the lactam structure, including its ability to undergo reversible chemical transformations under specific conditions.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of compounds like Fmoc-Freidinger's Lactam. Recent studies have examined how this compound interacts with microbial communities and how it can be metabolized under various environmental conditions. These findings are crucial for assessing its potential impact on ecosystems and for developing sustainable practices in chemical manufacturing.

In conclusion, Fmoc-Freidinger's Lactam (CAS No. 145484-45-3) is a versatile compound with wide-ranging applications in organic chemistry and materials science. Its unique structural features and functional properties continue to drive innovative research across multiple disciplines. As advancements in synthetic methodologies and material science progress, we can expect even more exciting developments involving this remarkable compound.